(±)-Heraclenol

Description

(R)-Heraclenol, also known as Heraclenol, is a psoralen, a type of organic compound characterized by a furan ring fused to a chromenone structure . These compounds are found in herbs and spices, suggesting that (R)-Heraclenol can serve as a biomarker for the consumption of these food products . Few articles have been published regarding Heraclenol .

Heraclenol, extracted from Angelica lucida fruits, exhibits antibacterial properties . Its molecular formula is C16H16O6, with a molecular weight of 304.2946 . Heraclenol is weakly acidic and practically insoluble in water . It is also related to other similar compounds, such as 9-[(S)-2,3-Dihydroxy-3-methylbutoxy]-7H-furo[3,2-g]benzopyran-7-one .

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• CAS No.: 31575-93-6
• Product Name: (±)-Heraclenol
• Molecular Formula: C16H16O6
• Molecular Weight: 304.29 g/mol
• IUPAC Name: 9-[(2R)-2,3-dihydroxy-3-methylbutoxy]furo[3,2-g]chromen-7-one
• Standard InChI: InChI=1S/C16H16O6/c1-16(2,19)11(17)8-21-15-13-10(5-6-20-13)7-9-3-4-12(18)22-14(9)15/h3-7,11,17,19H,8H2,1-2H3/t11-/m1/s1
• Standard InChIKey: FOINLJRVEBYARJ-LLVKDONJSA-N
• SMILES: CC(C)(C(COC1=C2C(=CC3=C1OC=C3)C=CC(=O)O2)O)O
• Canonical SMILES: CC(C)(C(COC1=C2C(=CC3=C1OC=C3)C=CC(=O)O2)O)O
• Appearance: Powder
• Synonyms: heraclenol
• PubChem Compound: 73253
• Last Modified: Sep 17 2023